Cas no 1468984-99-7 (5-(5-bromo-2-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(5-bromo-2-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1468984-99-7
• MF: C₁₀H₇BrN₂O₃
• MW: 283.078181505203
• CID: 6262449
• PubChem ID: 65311648
• Update Time: 2025-07-20

5-(5-bromo-2-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(5-bromo-2-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid
• 1468984-99-7
• AKOS014646541
• EN300-1119813
• CS-0290923

• Inchi： 1S/C10H7BrN2O3/c1-5-2-3-6(11)4-7(5)9-12-8(10(14)15)13-16-9/h2-4H,1H3,(H,14,15)
• InChI Key： MAVXKJZWMPMSGM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)C1=NC(C(=O)O)=NO1

Computed Properties

• Exact Mass: 281.96400g/mol
• Monoisotopic Mass: 281.96400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(5-bromo-2-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid

Recent Advances in the Study of 5-(5-bromo-2-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid (CAS: 1468984-99-7)

The compound 5-(5-bromo-2-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid (CAS: 1468984-99-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of 5-(5-bromo-2-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid, which make it a promising scaffold for drug development. The presence of the 1,2,4-oxadiazole ring, coupled with the bromo and methyl substituents on the phenyl ring, contributes to its ability to interact with various biological targets. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory and oncogenic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized molecular docking simulations and in vitro assays to elucidate the binding interactions between the compound and the COX-2 active site. The results indicated that the bromo and methyl groups play a critical role in enhancing binding affinity, while the carboxylic acid moiety facilitates hydrogen bonding with key residues in the enzyme.

Another significant development involves the exploration of 5-(5-bromo-2-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid as a potential anticancer agent. A recent preprint on bioRxiv reported that the compound exhibited selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of the epidermal growth factor receptor (EGFR). The study employed a combination of cell viability assays and proteomic analyses to identify the underlying mechanisms, suggesting that the compound induces apoptosis via the mitochondrial pathway.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 5-(5-bromo-2-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid. A 2022 patent application (WO2022156789) described an improved synthetic route that enhances yield and purity while reducing the use of hazardous reagents. This development is expected to facilitate further preclinical and clinical studies by ensuring a reliable supply of the compound.

Despite these promising findings, challenges remain in the development of 5-(5-bromo-2-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic evaluations. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this compound through the drug discovery pipeline.

In conclusion, 5-(5-bromo-2-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid represents a versatile and promising candidate for drug development, with demonstrated activity in inflammation and oncology. Continued research into its mechanisms of action, optimization of its pharmacological properties, and exploration of its therapeutic potential will be critical in determining its future applications in medicine.